Cas no 35260-97-0 (Propanedinitrile, (1-ethoxybutylidene)-)

Propanedinitrile, (1-ethoxybutylidene)- structure
35260-97-0 structure
Product Name:Propanedinitrile, (1-ethoxybutylidene)-
CAS No:35260-97-0
MF:C9H12N2O
MW:164.204381942749
CID:1469422
PubChem ID:11159508
Update Time:2025-04-20

Propanedinitrile, (1-ethoxybutylidene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (1-ethoxybutylidene)-
    • 2-(1-ethoxybutylidene)malononitrile
    • 2-(1-ethoxybutylidene)propanedinitrile
    • RQUBFCKHWLKLRV-UHFFFAOYSA-N
    • 35260-97-0
    • DTXSID401284940
    • 2-(1-ethoxy-butylidene)-malononitrile
    • SCHEMBL6205248
    • Inchi: 1S/C9H12N2O/c1-3-5-9(12-4-2)8(6-10)7-11/h3-5H2,1-2H3
    • InChI Key: RQUBFCKHWLKLRV-UHFFFAOYSA-N
    • SMILES: O(CC)/C(=C(\C#N)/C#N)/CCC

Computed Properties

  • Exact Mass: 164.09506
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • PSA: 56.81

Propanedinitrile, (1-ethoxybutylidene)- Related Literature

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